2-(1-adamantyl)-N-({[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]amino}carbonothioyl)acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C26H27N3O3S/c30-21-6-5-18(10-19(21)24-28-20-3-1-2-4-22(20)32-24)27-25(33)29-23(31)14-26-11-15-7-16(12-26)9-17(8-15)13-26/h1-6,10,15-17,30H,7-9,11-14H2,(H2,27,29,31,33)
• InChI Key: ICZNDEVPRHEFMJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NC(=S)NC4=CC(=C(C=C4)O)C5=NC6=CC=CC=C6O5
• Molecular Formula: C26H27N3O3S
• DSSTOX Substance ID: DTXSID10425528
• Molecular Weight: 461.6 g/mol
• CAS RN: 593238-61-0

Description

The compound “2-(1-adamantyl)-N-({[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]amino}carbonothioyl)acetamide” is a complex organic molecule. It contains an adamantyl group, a benzoxazole ring, a hydroxyphenyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzoxazole ring and the adamantyl group would likely contribute to the rigidity of the molecule, while the acetamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzoxazole ring, the adamantyl group, and the acetamide group. The benzoxazole ring is aromatic and may undergo electrophilic aromatic substitution reactions. The adamantyl group is quite stable and may not participate in many reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzoxazole ring could contribute to its UV/Vis absorption properties, while the adamantyl group could influence its solubility in different solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.